Cas no 55511-29-0 (Phenol, 4,4'-sulfinylbis[2,6-dibromo-)

Phenol, 4,4'-sulfinylbis[2,6-dibromo- structure
55511-29-0 structure
Product Name:Phenol, 4,4'-sulfinylbis[2,6-dibromo-
CAS No:55511-29-0
MF:C12H6Br4O3S
MW:549.855239391327
CID:351688
PubChem ID:5166071
Update Time:2025-04-19

Phenol, 4,4'-sulfinylbis[2,6-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 2,6-dibromo-4-(3,5-dibromo-4-hydroxyphenyl)sulfinylphenol
    • AKOS005442568
    • 55511-29-0
    • SCHEMBL270714
    • DTXSID00409079
    • STK365697
    • Phenol, 4,4'-sulfinylbis[2,6-dibromo-
    • Inchi: 1S/C12H6Br4O3S/c13-7-1-5(2-8(14)11(7)17)20(19)6-3-9(15)12(18)10(16)4-6/h1-4,17-18H
    • InChI Key: ZKZKMLKTQUCSNX-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Br)O)Br)=O)Br)O

Computed Properties

  • Exact Mass: 545.67698
  • Monoisotopic Mass: 545.67712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 57.53

Phenol, 4,4'-sulfinylbis[2,6-dibromo- Related Literature

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